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Compound of Interest

7-Methoxycoumarin-3-carboxylic
acid, SE

Cat. No.: B136101

Compound Name:

An In-depth Technical Guide to the Safety and Handling of 7-Methoxycoumarin-3-carboxylic
acid, Succinimidyl Ester

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensure laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety and handling precautions for 7-
Methoxycoumarin-3-carboxylic acid, succinimidyl ester (SE), a fluorescent labeling reagent.

Chemical Identification and Properties

Property Value

_ 7-Methoxycoumarin-3-carboxylic acid,
Chemical Name

succinimidyl ester

CAS Number 150321-92-9

Molecular Formula C15H11NO>

Molecular Weight 317.25 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF, or acetonitrile[1]
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Hazard Identification and Classification

This chemical is considered hazardous. The primary hazards are related to skin and eye

irritation.

Hazard Classification Category
Skin Irritation Category 2[2]
Serious Eye Irritation Category 2A[2]

Specific target organ toxicity — single exposure

Category 3 (Respiratory system)[2]

Signal Word: Warning[3]

Hazard Statements:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2]

Potential Health Effects:

Ingestion: May be harmful if swallowed.[4]

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.[4]

Skin: May cause skin irritation in susceptible persons.[4]

Eyes: May cause eye irritation in susceptible persons.[4]

To date, no chronic exposure, carcinogenic, mutagenic, or reproductive toxicity data is

available.[4] The hazards of this material have not been thoroughly investigated, and it should

be handled with caution.[4]

Experimental Protocols: Safe Handling Workflow
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The following diagram outlines the recommended workflow for handling 7-Methoxycoumarin-
3-carboxylic acid, SE in a laboratory setting.

Safe Handling Workflow for 7-Methoxycoumarin-3-carboxylic acid, SE
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Caption: Logical workflow for the safe handling of 7-Methoxycoumarin-3-carboxylic acid, SE.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the individual to fresh air. If symptoms

arise, call a physician for medical advice.[4][5]

Skin Contact

Immediately wash the affected area with soap
and copious amounts of water for at least 15
minutes.[4][5] If skin irritation occurs, get
medical advice or attention.[3] Take off

contaminated clothing and wash it before reuse.

[3]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring adequate
flushing by separating the eyelids with fingers.

[4][5] If eye irritation persists, get medical advice

or attention.[3]

Ingestion

If the person is conscious, wash out their mouth
with water. Never give anything by mouth to an
unconscious person.[4][5] Call a physician for

medical advice if symptoms arise.[4][5]

Personal Protective Equipment (PPE)

Protection Type

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles.[3][5][6] A face shield

may be necessary depending on the situation.

[3]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3][5][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[6] A dust respirator is

recommended.[3]
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Storage and Disposal

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Protect the material from long-term exposure to light.[4][5]

For long-term stability, store at -20°C. The compound is stable for at least 2 years under
these conditions.[1][7] Short-term storage can be at +4°C.[1]

Store locked up.

Disposal:

» Dispose of contents and container to an approved waste disposal plant.

e Do not allow the product to enter drains, groundwater, or water courses.[4]
» Consult local, state, or national regulations for proper disposal.[4]

Accidental Release Measures

o Personal Precautions: Use appropriate protective equipment. Avoid breathing vapors, mist,
gas, or dust formation.[4][5] Avoid prolonged or repeated exposure.[4][5]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4]

» Methods for Cleaning Up: Absorb the spill onto an appropriate material. Collect and dispose
of all waste in accordance with applicable laws.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 7-Methoxycoumarin-3-carboxylic acid - CAS-Number 20300-59-8 - Order from Chemodex
[chemodex.com]

2. 7-Methoxycoumarin-3-carboxylic Acid | C11H805 | CID 583941 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. tcichemicals.com [tcichemicals.com]
4. docs.aatbio.com [docs.aatbio.com]
5. docs.aatbio.com [docs.aathio.com]
6. fishersci.com [fishersci.com]

7. 7-Methoxycoumarin-3-carboxylic acid N-succinimidyl ester - CAS-Number 150321-92-9 -
Order from Chemodex [chemodex.com]

To cite this document: BenchChem. [Safety and handling precautions for 7-
Methoxycoumarin-3-carboxylic acid, SE.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136101#safety-and-handling-precautions-for-7-
methoxycoumarin-3-carboxylic-acid-se]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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